molecular formula C23H26N4O3S B2633789 N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide CAS No. 476449-23-7

N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide

Cat. No. B2633789
CAS RN: 476449-23-7
M. Wt: 438.55
InChI Key: BXOOMOZVRJMCDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The compound has a linear formula of C24H30N4OS and a molecular weight of 422.597 . It contains a 1,2,4-triazole ring, which is a five-membered heterocycle with three nitrogen atoms and two carbon atoms .

Scientific Research Applications

Synthesis and Antimicrobial Activities

One significant area of application for triazole derivatives is in the development of antimicrobial agents. Research has demonstrated the synthesis of various triazole compounds and their efficacy in combating microbial diseases, including bacterial and fungal infections. For example, Desai, Rajpara, and Joshi (2013) synthesized a series of N-substituted 4-methoxybenzamides with a thiazole ring and tested them for antibacterial and antifungal activities, finding some compounds to be effective against Gram-positive and Gram-negative bacteria, as well as fungi (Desai, Rajpara, & Joshi, 2013). Such studies underscore the potential of triazole derivatives, including the compound , for antimicrobial applications.

Catalytic Activity and Chemical Synthesis

Triazole-based compounds also find applications in catalysis and chemical synthesis. Turek et al. (2014) explored palladium(II) complexes of triazole-based N-heterocyclic carbenes for their catalytic performance in Suzuki–Miyaura cross-coupling reactions. Their research revealed promising catalytic activity under relatively mild conditions, highlighting the utility of triazole derivatives in facilitating chemical transformations (Turek et al., 2014).

Enzyme Inhibition for Therapeutic Applications

Additionally, triazole derivatives have been investigated for their potential therapeutic applications, particularly in enzyme inhibition. Bekircan, Ülker, and Menteşe (2015) synthesized novel heterocyclic compounds derived from a triazole core and investigated their lipase and α-glucosidase inhibition, discovering compounds with notable anti-lipase and anti-α-glucosidase activities (Bekircan, Ülker, & Menteşe, 2015). This suggests that N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide could potentially be explored for similar biological activities.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. Sigma-Aldrich, a supplier of the compound, states that the buyer assumes responsibility to confirm the product’s identity and/or purity .

properties

IUPAC Name

N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H26N4O3S/c1-3-4-14-27-21(15-24-22(29)18-10-12-19(30-2)13-11-18)25-26-23(27)31-16-20(28)17-8-6-5-7-9-17/h5-13H,3-4,14-16H2,1-2H3,(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXOOMOZVRJMCDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1C(=NN=C1SCC(=O)C2=CC=CC=C2)CNC(=O)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H26N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(4-butyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.